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Compound of Interest

Compound Name: Pentane

CAS No.: 109-66-0

Cat. No.: B149069

Get Quote

Executive Summary: The Invisible Hazard
Pentane is deceptive. It is a standard laboratory solvent, yet it possesses a specific

combination of physical properties—ultra-low electrical conductivity and a microscopic

Minimum Ignition Energy (MIE)—that makes it one of the most static-sensitive chemicals in a

research setting.

This guide moves beyond generic "grounding" advice. It dissects the physics of charge

accumulation in pentane and provides a self-validating protocol to eliminate the ignition risk.

The Physics of the Hazard
Q: Why does pentane ignite so easily compared to other solvents like acetone or water?

A: The danger lies in the discrepancy between charge generation and charge relaxation. When

liquids flow, they generate static charge (streaming current).[1] Conductive liquids (like water or

acetone) dissipate this charge instantly to the ground. Pentane, however, is a dielectric

insulator. It traps the charge within the liquid bulk, acting like a capacitor until the voltage

exceeds the breakdown threshold of the air gap, causing a spark.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b149069#bc-rfq
https://www.benchchem.com/product/b149069/docs?utm_src=pdf-body#technical-support-center-static-electricity-mitigation-for-pentane-handling
https://www.benchchem.com/product/b149069/docs?utm_src=pdf-body#technical-support-center-static-electricity-mitigation-for-pentane-handling
https://www.benchchem.com/product/b149069/docs?utm_src=pdf-body#technical-support-center-static-electricity-mitigation-for-pentane-handling
https://www.jjkellersafety.com/resources/articles/2020/bonding-and-grounding-when-dispensing-flammable-liquids
https://www.benchchem.com/product/b149069/docs?utm_src=pdf-body#technical-support-center-static-electricity-mitigation-for-pentane-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Safety Data Comparison
Property

Pentane (The
Hazard)

Acetone (The
Control)

Implication

Conductivity < 1 pS/m (Insulator)
~6,000,000 pS/m

(Conductive)

Pentane accumulates

charge; Acetone

dissipates it.

Relaxation Time > 100 seconds < 0.001 seconds

Charge stays in

pentane long after

flow stops.

Min. Ignition Energy

(MIE)
0.22 - 0.28 mJ 1.15 mJ

Pentane requires 4x

less energy to ignite

than acetone.

Flash Point < -40°C -20°C

Pentane is always

ready to ignite at room

temperature.

Data Sources: NFPA 77 [1], Shell Chemicals Data [2].

Visualizing the Danger Zone
The following logic flow illustrates how a standard transfer operation evolves into an explosion

risk if the "relaxation" step is ignored.
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Figure 1: The Electrostatic Ignition Pathway. Note that charge accumulation occurs specifically

because Pentane cannot dissipate electrons to the container wall fast enough.

Operational Protocols & Troubleshooting
Scenario A: Transferring Pentane into Glass or Plastic
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Q: I use glass beakers and PTFE tubing. Since these are insulators, does grounding the

outside of the flask actually help?

A:No. Grounding the exterior of a glass or plastic container is ineffective because the container

wall insulates the charged liquid from the ground wire. The charge remains trapped inside the

liquid.

The Solution: The Dip Tube Method You must create a conductive path from the liquid itself to

the ground.

Insert: Place a clean metal rod or conductive dip tube directly into the liquid inside the

receiving container.

Bond: Connect the metal rod to the dispensing drum/container using a bonding wire.

Ground: Connect the dispensing drum to an earth ground.

Submerge: Ensure the fill tube reaches the bottom of the container before starting flow to

prevent "splash filling" (which generates massive static).[2]

Scenario B: High-Volume Pumping
Q: We pump pentane from drums at 10 L/min. Is this safe?

A: It depends on your pipe diameter, but generally, no. High velocity increases charge

generation.

The "1 Meter/Second" Rule: For low-conductivity liquids like pentane, flow velocity should be

restricted to 1 m/s or less until the fill pipe is submerged.

Calculation: If using 1/2" tubing, 10 L/min is approx 1.3 m/s (Too fast). Reduce to < 7 L/min.

Scenario C: The "Relaxation" Pause
Q: Can I open the tank immediately after filling?

A:No. Because pentane holds charge, you must wait for the charge to decay.
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Protocol: After stopping the pump/pour, wait 30 to 60 seconds before opening the lid,

removing the ground clamp, or introducing any metal object (like a sampling spoon). This is

the "Relaxation Time."

The 3-Point Static Check (Pre-Experiment)
Before handling pentane, execute this self-validating workflow.
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Start Pentane Transfer Setup
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Figure 2: The Pre-Transfer Validation Logic. This workflow ensures no single point of failure

exists in the grounding system.

Emergency FAQ
Q: I see a spark while pouring. What do I do?

Freeze: Stop moving immediately. Do not pull your hands away quickly (this can create a

second gap for discharge).

Cut Flow: If using a pump, hit the emergency stop. If pouring, stop tilting.

Evacuate: If a fire has not started, leave the area to allow vapors to dissipate. If fire starts,

activate the alarm and use a Class B extinguisher (CO2 or Dry Chemical) only if safe.

Q: Does humidity help? A: Yes. Low humidity (< 30%) creates dry surfaces that resist charge

dissipation. Maintaining lab humidity between 40-60% creates a microscopic film of moisture on

surfaces (like glass beakers), making them slightly conductive and helping bleed off charge [3].

References
National Fire Protection Association (NFPA). (2024).[3] NFPA 77: Recommended Practice on

Static Electricity.[2][3][4][5]

Shell Chemicals. (2021). n-Pentane Technical Datasheet & MSDS.

Occupational Safety and Health Administration (OSHA). (n.d.). Flammable Liquids Standard

(29 CFR 1910.106).[6] [2]

American Petroleum Institute (API). (2008). API RP 2003: Protection Against Ignitions Arising

Out of Static, Lightning, and Stray Currents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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